molecular formula C16H23ClN2O4S B3605630 N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-methylglycinamide

N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-methylglycinamide

Cat. No. B3605630
M. Wt: 374.9 g/mol
InChI Key: TVFWZETTYOBTGS-UHFFFAOYSA-N
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Description

This compound is a sulfonamide, which is a functional group characterized by the presence of a sulfonyl functional group attached to two other groups. Sulfonamides are known for their various biological activities and are commonly used in medicinal chemistry .


Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. Unfortunately, without specific data for this compound, I can’t provide a detailed analysis .


Chemical Reactions Analysis

Sulfonamides, in general, are quite stable and resistant to hydrolysis and oxidation. They can undergo reactions at the sulfur atom, such as alkylation, and the substituents can also participate in various reactions depending on their nature .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and stability, can be influenced by its functional groups and structure. Sulfonamides are generally stable and have good solubility in polar solvents .

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many sulfonamides are known to inhibit enzymes, particularly those involved in the synthesis of folic acid in bacteria, which is why they are used as antibiotics .

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. Some sulfonamides are known to cause allergic reactions in some individuals. Always handle chemicals with appropriate safety precautions .

properties

IUPAC Name

2-[(3-chloro-4-methoxyphenyl)sulfonyl-methylamino]-N-cyclohexylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23ClN2O4S/c1-19(11-16(20)18-12-6-4-3-5-7-12)24(21,22)13-8-9-15(23-2)14(17)10-13/h8-10,12H,3-7,11H2,1-2H3,(H,18,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVFWZETTYOBTGS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC(=O)NC1CCCCC1)S(=O)(=O)C2=CC(=C(C=C2)OC)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-methylglycinamide
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N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-methylglycinamide
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N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-methylglycinamide
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N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-methylglycinamide
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N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-methylglycinamide
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N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~1~-cyclohexyl-N~2~-methylglycinamide

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